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Compound of Interest

Compound Name: PLS-123

Cat. No.: B610135

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of PLS-
123 (CAS No. 1431727-04-6), a novel covalent irreversible Bruton's Tyrosine Kinase (Btk)
inhibitor utilized in preclinical models of B-cell lineage malignancies.[1] Adherence to these
procedures is essential to ensure personnel safety and environmental compliance.

PLS-123 is a potent research chemical and, in the absence of a specific Safety Data Sheet
(SDS), must be handled and disposed of as hazardous chemical waste.[1][2][3] The following
protocols are based on established best practices for the management of hazardous laboratory
chemicals.

l. Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, ensure that all personnel are equipped with
appropriate Personal Protective Equipment (PPE), including but not limited to:

o Chemical-resistant gloves
o Safety goggles or a face shield
e Alaboratory coat

All handling of PLS-123, including preparation for disposal, should be conducted within a
certified chemical fume hood to minimize inhalation exposure.
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Il. Waste Segregation and Containment

Proper segregation and containment are the foundational steps for safe disposal.

e Do Not Dispose Down the Drain or in General Waste: Under no circumstances should PLS-
123 or its solutions be disposed of via sinks or in regular trash receptacles.[1][2]

o Solid Waste: All solid waste contaminated with PLS-123, such as pipette tips, gloves, and
empty vials, must be collected in a designated, puncture-resistant container clearly labeled
for solid chemical waste.

o Liquid Waste: Solutions containing PLS-123 must be collected in a dedicated, leak-proof,
and chemically compatible waste container (e.g., a high-density polyethylene carboy). Do not
mix this waste with other incompatible chemical waste streams.

lll. Quantitative Data for Waste Accumulation

The following table summarizes general quantitative limits and guidelines for the accumulation
of hazardous waste in a laboratory setting, often referred to as a Satellite Accumulation Area
(SAA). These are based on typical U.S. regulations and should be verified with your institution's
Environmental Health and Safety (EHS) office.

Parameter Guideline Rationale

Maximum Volume of Liquid Federal regulatory limit for
55 gallons

Waste SAAs.

Maximum Amount of Solid ) Precautionary limit for highly
1 quart of acutely toxic waste )

Waste hazardous materials.
Do not fill beyond 90% To allow for expansion and

Container Fill Level _ _
capacity prevent spills.

) ] To ensure timely disposal and
) ] o Up to 1 year for partially filled ]
Accumulation Time Limit ) prevent degradation of
containers ,
containers.

IV. Labeling and Storage of Waste Containers
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Accurate labeling is critical for the safe handling and disposal of hazardous waste by EHS
personnel.

o Labeling: All waste containers must be clearly and accurately labeled with the words
"Hazardous Waste." The label must include:

[e]

The full chemical name: "PLS-123 (CAS 1431727-04-6)"

o

If in solution, the solvent and the estimated concentration.

[¢]

The date when waste was first added to the container (the "accumulation start date").

[e]

An indication of the primary hazard (e.g., "Toxic").
o Storage:

o Store waste containers in a designated and secure Satellite Accumulation Area near the
point of generation.

o Use secondary containment, such as a spill tray, to mitigate the risk of spills or leaks.
o Ensure containers are kept closed except when adding waste.[1][2][3]

V. Disposal Protocol

The final disposal of PLS-123 waste must be handled by trained professionals.

o Contact EHS: Once a waste container is full or is approaching the accumulation time limit,
contact your institution's Environmental Health and Safety (EHS) department or equivalent to
schedule a waste pickup.[1][2]

o Documentation: Complete any required waste disposal forms or online requests as per your
institution's procedures.

o Collection: Trained EHS personnel will collect the waste for transport to a licensed
hazardous waste disposal facility.

VI. Experimental Workflow for Disposal
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The following diagram illustrates the step-by-step workflow for the proper disposal of PLS-123.
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A flowchart outlining the key stages of PLS-123 disposal.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
PLS-123, protecting themselves, their colleagues, and the environment. Always prioritize safety
and consult with your institution's EHS professionals when in doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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